Cas no 26690-08-4 ([1,1'-Biphenyl]-2-carboxylicacid, 2'-chloro-4'-nitro-)

[1,1'-Biphenyl]-2-carboxylicacid, 2'-chloro-4'-nitro- structure
26690-08-4 structure
Product Name:[1,1'-Biphenyl]-2-carboxylicacid, 2'-chloro-4'-nitro-
CAS No:26690-08-4
MF:C13H8ClNO4
MW:277.659922599792
CID:286865
PubChem ID:280501
Update Time:2025-04-19

[1,1'-Biphenyl]-2-carboxylicacid, 2'-chloro-4'-nitro- Chemical and Physical Properties

Names and Identifiers

    • [1,1'-Biphenyl]-2-carboxylicacid, 2'-chloro-4'-nitro-
    • 2-(2-CHLORO-4-NITROPHENYL)BENZOIC ACID
    • 2-(2'-Chlor-4'-nitrophenyl)anilin
    • 2-(2'-Chlor-4-nitrophenyl)benzoesaeure
    • 2'-chloro-4'-nitrobiphenyl-2-amine
    • AC1L5UOJ
    • AC1Q3QJU
    • AG-J-34642
    • AR-1E0269
    • CTK4F8351
    • NSC134408
    • NSC-132247
    • DTXSID60949507
    • 2'-Chloro-4'-nitro[1,1'-biphenyl]-2-carboxylic acid
    • 26690-08-4
    • SMR001797743
    • NSC132247
    • MLS002920146
    • Inchi: 1S/C13H8ClNO4/c14-12-7-8(15(18)19)5-6-10(12)9-3-1-2-4-11(9)13(16)17/h1-7H,(H,16,17)
    • InChI Key: IYCATCVOBXQDBX-UHFFFAOYSA-N
    • SMILES: ClC1C=C(C=CC=1C1C=CC=CC=1C(=O)O)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 277.01424
  • Monoisotopic Mass: 277.014
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 357
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 83.1Ų

Experimental Properties

  • Density: 1.453
  • Boiling Point: 417.8°C at 760 mmHg
  • Flash Point: 206.5°C
  • Refractive Index: 1.644
  • PSA: 80.44
  • LogP: 4.13660
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